Cas no 1211583-76-4 (5-(difluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 5-(difluoromethyl)pyridine-3-carbaldehyde
• CAS No: 1211583-76-4
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD18256105
• CID: 4812562
• Update Time: 2026-02-27

5-(difluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(DIFLUOROMETHYL)NICOTINALDEHYDE
• AB74734
• 3-(Difluoromethyl)pyridine-5-carboxaldehyde
• 5-(difluoromethyl)pyridine-3-carbaldehyde

• MDL： MFCD18256105
• Inchi： 1S/C7H5F2NO/c8-7(9)6-1-5(4-11)2-10-3-6/h1-4,7H
• InChI Key： VWFBPHYGXVNIIL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 0.9
• Topological Polar Surface Area: 30

Additional information on 5-(difluoromethyl)pyridine-3-carbaldehyde

Introduction to 5-(Difluoromethyl)pyridine-3-carbaldehyde (CAS No. 1211583-76-4)

5-(Difluoromethyl)pyridine-3-carbaldehyde, also known by its CAS number 1211583-76-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a pyridine ring and a difluoromethyl group, making it an attractive candidate for various applications in pharmaceutical and chemical research.

The chemical structure of 5-(difluoromethyl)pyridine-3-carbaldehyde consists of a pyridine ring with a difluoromethyl group attached at the 5-position and an aldehyde functional group at the 3-position. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties make it a valuable building block in the synthesis of more complex molecules, particularly in the development of novel drugs and materials.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The introduction of fluorine atoms can significantly affect the lipophilicity, metabolic stability, and binding affinity of drug molecules. 5-(Difluoromethyl)pyridine-3-carbaldehyde is one such compound that has shown promise in this regard. Its unique structure allows for the fine-tuning of these properties, making it a valuable intermediate in drug discovery and development.

One of the key areas where 5-(difluoromethyl)pyridine-3-carbaldehyde has been extensively studied is in the development of inhibitors for various enzymes and receptors. For example, it has been used as a starting material for the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors is crucial for developing effective treatments for various cancers. Research has shown that derivatives of 5-(difluoromethyl)pyridine-3-carbaldehyde can exhibit high selectivity and potency against specific kinases, making them promising candidates for further development.

Beyond its applications in medicinal chemistry, 5-(difluoromethyl)pyridine-3-carbaldehyde has also found use in other areas of chemical research. Its reactivity and structural flexibility make it a useful reagent in synthetic organic chemistry. For instance, it can be used as a building block for the synthesis of complex natural products and bioactive molecules. The aldehyde functional group provides a convenient handle for further functionalization through various chemical reactions, such as condensation, reduction, and oxidation.

In addition to its synthetic utility, 5-(difluoromethyl)pyridine-3-carbaldehyde has been explored for its potential as a ligand in coordination chemistry. The presence of both nitrogen and oxygen atoms in its structure allows it to form stable complexes with metal ions, which can have applications in catalysis and materials science. Recent studies have demonstrated that complexes formed with 5-(difluoromethyl)pyridine-3-carbaldehyde exhibit interesting electronic and magnetic properties, making them suitable for use in advanced materials and devices.

The synthesis of 5-(difluoromethyl)pyridine-3-carbaldehyde has been well-documented in the literature. One common method involves the reaction of 3-cyanopyridine with difluoroiodomethane followed by hydrolysis to form the aldehyde. This synthetic route is efficient and scalable, making it suitable for large-scale production. Alternative synthetic methods have also been developed to improve yield and purity, ensuring that high-quality material is available for research and development purposes.

In conclusion, 5-(difluoromethyl)pyridine-3-carbaldehyde (CAS No. 1211583-76-4) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs, materials, and catalysts. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern scientific endeavors.